Cas no 769-59-5 (3-Phenylbutan-2-one)
3-Phenylbutan-2-one structure
3-Phenylbutan-2-one Properties
Names and Identifiers
-
- 3-Phenylbutan-2-one
- 2-Butanone, 3-phenyl-
- 3-PHENYL-2-BUTANONE
- SCHEMBL85843
- DTXSID801315573
- 3-Phenyl-2-butanone #
- Z1255383314
- NSC33705
- NS00042090
- 769-59-5
- NSC 33953
- FT-0616328
- AKOS014313150
- NSC 33705
- NSC-33705
- 3-phenyl-butan-2-one
- 1-Methyl-1-phenyl-2-propanone
- F87554
- EINECS 212-212-2
- NSC-33953
- NSC33953
- EN300-96836
- DB-339494
- +Expand
-
- MFCD00156648
- CVWMNAWLNRRPOL-UHFFFAOYSA-N
- InChI=1S/C10H12O/c1-8(9(2)11)10-6-4-3-5-7-10/h3-8H,1-2H3
- CC(C(=O)C)C1=CC=CC=C1
Computed Properties
- 148.08886
- 0
- 1
- 2
- 148.089
- 11
- 134
- 0
- 0
- 1
- 0
- 0
- 1
- 2.1
- 3
- 0
- 17.1A^2
- 148.20
Experimental Properties
- 2.37910
- 17.07
- 1.5
- 207.3°C at 760 mmHg
- 80.8°C
- 0.967
3-Phenylbutan-2-one Price
3-Phenylbutan-2-one Suppliers
Shanghai chemsoon Biotechnology Co., Ltd
Audited Supplier
(CAS:769-59-5)
ZHAO JING LI
17558870519
sales02@chemsoon.com
3-Phenylbutan-2-one Related Literature
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1. Effect of pyridine on the regio- and stereo-chemistry in the addition of bromine chloride to α,β-unsaturated aldehydes and ketonesVictor L. Heasley,Daniel S. Elias,Paul E. Erdman,David Van Horn,Paul M. Whitelaw,Dale F. Shellhamer J. Chem. Soc. Perkin Trans. 2 1996 761
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2. The stereochemistry of condensation reactions of (±)-3-phenylbutan-2-one with phenylmetallic compounds as a function of the reagent nucleophilicityOdón Arjona,Rafael Pérez-Ossorio,Alfredo Pérez-Rubalcaba,María L. Quiroga J. Chem. Soc. Chem. Commun. 1982 452
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3. Generation and reactions of carbene bearing unprotected hydroxy groups at α-positionHideo Tomioka,Yasuo Nunome J. Chem. Soc. Chem. Commun. 1990 1243
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J. G. St. C. Buchanan,P. D. Woodgate Q. Rev. Chem. Soc. 1969 23 522
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5. 164. The degradation of Mannich base oximesZu-Yoong Kyi,Walter Wilson J. Chem. Soc. 1953 798
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Kathleen Balke,Maria Kadow,Hendrik Mallin,Stefan Sa?,Uwe T. Bornscheuer Org. Biomol. Chem. 2012 10 6249
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7. 240. Synthetic analgesics and related compounds. Part IV. Mannich bases from phenyl-substituted acetonesWalter Wilson,Zu-Yoong Kyi J. Chem. Soc. 1952 1321
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Cristina Rodríguez,Gonzalo de Gonzalo,Ana Rioz-Martínez,Daniel E. Torres Pazmi?o,Marco W. Fraaije,Vicente Gotor Org. Biomol. Chem. 2010 8 1121
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9. Substitution reactions of benzo[b]thiophen derivatives. Part IV. Nitration of 3-bromo-2-methylbenzo[b]thiophen and 2,3-dimethylbenzo[b]thiophenJ. Cooper,R. M. Scrowston J. Chem. Soc. Perkin Trans. 1 1972 265
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10. Rearrangement of ketones. Part 3. Kinetic study and intermediate complexes in the reaction of t-butyl phenyl ketone with aluminium chlorideMaría C. Fernández-Monreal,María P. Ruiz,Julio San-Román J. Chem. Soc. Perkin Trans. 2 1988 1983
769-59-5 (3-Phenylbutan-2-one) Related Products
- 781-35-1(1,1-Diphenylacetone)
- 5910-25-8(3-Phenyl-2,4-pentanedione)
- 38861-78-8(4-Isobutylacetophenone)
- 1444-65-1(2-Phenylcyclohexanone)
- 2893-05-2(3-Methyl-1-phenylbutan-2-one)
- 14996-78-2(2-Phenylcycloheptanone)
- 1198-34-1(Cyclopentanone,2-phenyl-)
- 2439-44-3(3-Methyl-2-phenylbutanal)
- 2439-43-2(Benzeneacetaldehyde, a-ethyl-)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:769-59-5)3-Phenylbutan-2-one
99%/99%
250mg/1g
164.0/439.0